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This guide provides a comprehensive technical overview of Chromanol 293B, a key
pharmacological tool for researchers in cardiology, endocrinology, and epithelial transport. We
will delve into its chemical identity, its mechanism of action as a potent potassium channel
blocker, and provide detailed protocols for its application in experimental settings.

Chemical Identity and Physicochemical Properties

Chromanol 293B, with the IUPAC name trans-N-[6-Cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-
2H-1-benzopyran-4-yl]-N-methyl-ethanesulfonamide, is a synthetic chromanol derivative.[1] Its
core structure is a benzopyran ring, which is characteristic of many biologically active
compounds, including Vitamin E derivatives.[2][3]

The molecule exists as a racemic mixture, though its biological activity is primarily attributed to
the (-)-[3R,4S] enantiomer, which is significantly more potent than the (+)-[3S,4R] enantiomer.
[4] For clarity and reproducibility, researchers should consider the stereochemistry of the
compound in their experimental design.
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A summary of its key physicochemical properties is presented below:

Property Value Source(s)
Molecular Formula C15H20N204S [1]
Molecular Weight 324.39 g/mol [1][5]

CAS Number 163163-23-3 (racemate) [1]

163163-24-4 ((-)-[3R,4S]

enantiomer)

[5]

Appearance

White crystalline solid

[5]

Purity

>98% (typically by HPLC)

[1]

Solubility

Soluble in DMSO (up to 100
mM) and ethanol (up to 20
mM).[1] Gentle warming may
be required for higher

concentrations in ethanol.

[1]

Storage

Store at room temperature.[1]
[5] For long-term storage of
solutions, -20°C for up to one
month or -80°C for up to six

months is recommended.

[1]5]

Mechanism of Action: A Selective IKs Potassium

Channel Blocker

Chromanol 293B is a well-established and selective blocker of the slow component of the

delayed rectifier potassium current, known as IKs.[1] This current is crucial for the

repolarization phase of the cardiac action potential. The IKs channel is a heteromultimer

formed by the co-assembly of the pore-forming a-subunit KCNQ1 (also known as Kv7.1 or
KvLQT1) and the ancillary B-subunit KCNE1 (also known as minK).[6][7]

The blocking action of Chromanol 293B is state-dependent, showing a preference for the

open state of the channel.[8][9] This means its inhibitory effect is more pronounced when the
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channels are actively conducting potassium ions. The binding site for Chromanol 293B is
located within the inner pore vestibule of the KCNQ1 subunit, involving the S6 transmembrane
segment and the P-loop (selectivity filter).[7] Interestingly, the presence of the KCNE1 subunit
enhances the blocking potency of Chromanol 293B.[7][9]

The (-)-[3R,4S] enantiomer is not only more potent but also exhibits a time-dependent block, a
characteristic of open channel blockers.[10] This stereoselectivity underscores the specific
nature of the drug-channel interaction.

Visualizing the Mechanism:
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Caption: Mechanism of IKs channel blockade by Chromanol 293B.

Pharmacological Profile: Selectivity and Off-Target
Effects

While Chromanol 293B is highly selective for IKs, it is essential to be aware of its potential off-
target effects, especially at higher concentrations.

e CFTR Chloride Current: Chromanol 293B also blocks the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) chloride current (ICFTR) with an ICso of 19 uM.[1]
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» Transient Outward Current (Ito): In canine left ventricular myocytes, Chromanol 293B

inhibits the transient outward current (Ito) with an ICso of 38 uM.[11]

e Other Cardiac lon Channels: At concentrations up to 30 uM, Chromanol 293B has been

shown to have no significant effect on the rapid component of the delayed rectifier potassium

current (IKr), the inward rectifier potassium current (IK1), or the L-type calcium current (ICa-
L).[11][12] It also has negligible inhibitory action on hERG channels (ICso > 30 puM).

The following table summarizes the inhibitory concentrations (ICso) of Chromanol 293B on

various ion channels:

lon

ICso0 Value Species/Cell Type Source(s)
Channel/Current
IKs (slow delayed ] )

N 1-10 uyM Guinea pig, human [1][6]

rectifier K+ current)

Canine left ventricular
1.8 uM [11]

myocytes
1.36 uM ((-)-[3R,4S] Recombinant human
enantiomer) channels
9.6 UM ((+)-[3S,4R] Recombinant human
enantiomer) channels
ICFTR (CFTR chloride

19 pM [1]
current)
Ito (transient outward Canine left ventricular

38 uM 11]
current) myocytes

Recombinant human

hERG (KV11.1) > 30 uM

channels

Experimental Protocols and Applications

Chromanol 293B is a valuable tool for investigating the physiological and pathophysiological

roles of the IKs channel in various tissues.
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In Vitro Electrophysiology: Whole-Cell Patch-Clamp

Objective: To measure the inhibitory effect of Chromanol 293B on IKs in isolated

cardiomyocytes.
Methodology:

o Cell Preparation: Isolate ventricular myocytes from a suitable animal model (e.g., guinea pig,
rabbit, or canine) using established enzymatic digestion protocols.[6][8] Alternatively, use
human iPSC-derived cardiomyocytes or cell lines stably expressing KCNQ1/KCNE1
channels (e.g., CHO or HEK293 cells).[4][13]

e Solutions:

o External Solution (Tyrode's solution): Containing (in mM): 140 NacCl, 5.4 KCI, 1.8 CaClz, 1
MgClz, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH). To isolate IKs, other
currents can be blocked by adding specific inhibitors (e.g., nisoldipine for ICa-L, E-4031
for IKr).[8]

o Internal (Pipette) Solution: Containing (in mM): 110 K-aspartate, 20 KCI, 2 MgClz, 10
EGTA, 5 HEPES, 5 K2ATP (pH adjusted to 7.2 with KOH).[8]

e Recording:
o Establish a whole-cell patch-clamp configuration.

o Hold the cell at a negative potential (e.g., -50 mV) to keep the IKs channels in a closed
state.[6]

o Apply depolarizing voltage steps (e.g., to +50 mV for 4 seconds) to activate the IKs
channels.[6]

o Record the resulting outward potassium current. The tail current upon repolarization is
often used to quantify IKs.

e Drug Application:

o Prepare stock solutions of Chromanol 293B in DMSO.[1]
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o Dilute the stock solution to the desired final concentrations in the external solution
immediately before use.

o Perfuse the cells with the Chromanol 293B-containing solution and record the currents at

steady-state.

o Data Analysis:
o Measure the amplitude of the IKs tail current before and after drug application.
o Calculate the percentage of inhibition for each concentration.

o Fit the concentration-response data to the Hill equation to determine the ICso value.

Visualizing the Workflow:
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Caption: Workflow for whole-cell patch-clamp analysis of Chromanol 293B.

In Vivo and Ex Vivo Applications

Chromanol 293B has been utilized in various animal models to investigate the role of IKs in
cardiac electrophysiology and other physiological processes.
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o Cardiac Action Potential Studies: In isolated cardiac tissues (e.g., ventricular trabeculae),
Chromanol 293B can be used to assess the contribution of IKs to action potential duration
(APD).[12][14]

e Renal Function: Studies in KCNE1 knockout mice have shown that Chromanol 293B can
mimic the renal defects observed in these animals, highlighting the role of KCNE1-regulated
potassium conductance in the proximal tubule.[1]

 Insulin Secretion: Chromanol 293B has been shown to enhance glucose-stimulated insulin
secretion and increase glucagon-like peptide-1 (GLP-1) levels in mice, suggesting a role for
KCNQ1 channels in metabolic regulation.[15]

Broader Research Implications and Future
Directions

The specificity of Chromanol 293B for the IKs channel makes it an invaluable pharmacological
tool. Its use has been instrumental in elucidating the role of this current in cardiac repolarization
and its contribution to arrhythmogenesis in the context of Long QT Syndrome.[14][16] Beyond
cardiology, the discovery of KCNQ1/KCNE channel complexes in other tissues, such as the
pancreas and kidney, opens up new avenues of research where Chromanol 293B can be
employed to probe their physiological functions.[1][15]

Future research could focus on developing even more specific analogs of Chromanol 293B
with improved pharmacokinetic properties for potential therapeutic applications. Additionally, its
use in high-throughput screening assays could aid in the discovery of novel modulators of IKs
channels.

Conclusion

Chromanol 293B is a potent and selective blocker of the IKs potassium channel, with a well-
characterized mechanism of action. Its utility spans from fundamental single-channel studies to
in vivo investigations of complex physiological processes. A thorough understanding of its
chemical properties, pharmacological profile, and appropriate experimental application is
crucial for obtaining reliable and reproducible data. This guide provides the necessary technical
foundation for researchers to effectively utilize Chromanol 293B in their scientific endeavors.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://www.ahajournals.org/doi/pdf/10.1161/01.CIR.98.21.2314
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.tocris.com/products/chromanol-293b_1412
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.ahajournals.org/doi/pdf/10.1161/01.CIR.98.21.2314
https://www.ahajournals.org/doi/10.1161/circulationaha.105.550111
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.tocris.com/products/chromanol-293b_1412
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

Matsuura, H., et al. (2003). Blocking action of chromanol 293B on the slow component of
delayed rectifier K+ current in guinea-pig sino-atrial node cells. British Journal of
Pharmacology, 140(6), 1131-1142. [Link]

Bosch, R. F, et al. (1998). Effects of the chromanol 293B, a selective blocker of the slow,
component of the delayed rectifier K+ current, on repolarization in human and guinea pig
ventricular myocytes. Cardiovascular Research, 38(2), 441-450. [Link]

Fujisawa, T., et al. (2000). Time-dependent block of the slowly activating delayed rectifier K+
current by chromanol 293B in guinea-pig ventricular cells. British Journal of Pharmacology,
129(5), 1007-1016. [Link]

Aivar, P., et al. (2007). Chromanol 293B binding in KCNQ1 (Kv7.1) channels involves
electrostatic interactions with a potassium ion in the selectivity filter. Molecular
Pharmacology, 71(6), 1503—-1511. [Link]

Liu, L., et al. (2014). Chromanol 293B, an inhibitor of KCNQ1 channels, enhances glucose-
stimulated insulin secretion and increases glucagon-like peptide-1 level in mice. Islets, 6(4),
€962386. [Link]

PubChem. Chromanol 293B. [Link]

Sun, Z., et al. (2001). Chromanol 293B inhibits slowly activating delayed rectifier and
transient outward currents in canine left ventricular myocytes. Journal of Cardiovascular
Electrophysiology, 12(4), 472—-478. [Link]

Purtell, K., et al. (2012). Ancillary subunits and stimulation frequency determine the potency
of chromanol 293B block of the KCNQ1 potassium channel. The Journal of Physiology,
590(17), 4239-4253. [Link]

Li, Y., et al. (2017). The Molecular Mechanism of KCNE1 Modulation of KCNQ1.
Scholarship@Miami. [Link]

Jost, N., et al. (2005). Restricting Excessive Cardiac Action Potential and QT Prolongation: A
Vital Role for IKs in Human Ventricular Muscle. Circulation, 112(10), 1392-1399. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1574119/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/9709401/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1571930/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/17347318/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubchem.ncbi.nlm.nih.gov/compound/121846
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/11318400/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3477749/
https://scholarship.miami.edu/esploro/outputs/doctoral/The-Molecular-Mechanism-of-KCNE1-Modulation/991031447833002976
https://www.ahajournals.org/doi/10.1161/CIRCULATIONAHA.105.541531
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Seebohm, G., et al. (2001). A kinetic study on the stereospecific inhibition of KCNQ1 and |
Ks by the chromanol 293B. British Journal of Pharmacology, 134(8), 1647-1654. [Link]

Gerlach, U., et al. (2001). Synthesis and Activity of Novel and Selective IKs-Channel
Blockers. Journal of Medicinal Chemistry, 44(22), 3831-3837. [Link]

Wu, S. N, et al. (2002). Characterization of Chromanol 293B-induced Block of the Delayed-
Rectifier K+ Current in Heart-Derived H9c2 Cells. Journal of Pharmacological Sciences,
90(3), 253-262. [Link]

Yang, T., et al. (2000). Stereoselective interactions of the enantiomers of chromanol 293B
with human voltage-gated potassium channels. The Journal of Pharmacology and
Experimental Therapeutics, 294(3), 955-962. [Link]

Shimizu, W., & Antzelevitch, C. (1999). Cellular Basis for the ECG Features of the LQT1
Form of the Long-QT Syndrome. Circulation, 99(2), 2318—-2326. [Link]

ResearchGate. Stereoselective Interactions of the Enantiomers of Chromanol 293B with
Human Voltage-Gated Potassium Channels. [Link]

ResearchGate. Summary of the effects of E-4031 and chromanol 293B on the... [Link]
CORE. Restricting Excessive Cardiac Action Potential and QT Prolongation. [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. GtoPdb Ligand ID: 2589. [Link]

Google Patents.

MDPI. Synthesis of [18F]F-y-T-3, a Redox-Silent y-Tocotrienol (y-T-3) Vitamin E Analogue for
Image-Based In Vivo Studies of Vitamin E Biodistribution and Dynamics. [Link]

PMC. Potential role of different animal models for the evaluation of bioactive compounds.
[Link]

MDPI. Evaluation of In Vitro Biological Activity of Flavanone/Chromanone Derivatives:
Molecular Analysis of Anticancer Mechanisms in Colorectal Cancer. [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://bpspubs.onlinelibrary.wiley.com/doi/full/10.1038/sj.bjp.0704434
https://pubs.acs.org/doi/10.1021/jm010926e
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/12462691/
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://pubmed.ncbi.nlm.nih.gov/10945846/
https://www.ahajournals.org/doi/10.1161/01.cir.99.18.2318
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.researchgate.net/publication/12316900_Stereoselective_Interactions_of_the_Enantiomers_of_Chromanol_293B_with_Human_Voltage-Gated_Potassium_Channels
https://www.benchchem.com/product/b067870/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.researchgate.net/figure/Summary-of-the-effects-of-E-4031-and-chromanol-293B-on-the-field-potential-duration_fig3_318854406
https://core.ac.uk/download/pdf/82132717.pdf
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=2589
https://www.mdpi.com/1420-3049/25/23/5736
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11515797/
https://www.mdpi.com/1422-0067/24/13/10574
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PubMed Central. Diversity of Chromanol and Chromenol Structures and Functions: An
Emerging Class of Anti-Inflammatory and Anti-Carcinogenic Agents. [Link]

Google Patents.

NIH. Editorial: Animal models for pharmacological investigation of treatments and
diagnostics for diseases. [Link]

PubMed Central. Cross-species signaling pathways analysis inspire animal model selections
for drug screening and target prediction in vascular aging diseases. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Chromanol 293B | Voltage-gated Potassium (KV) Channels | Tocris Bioscience
[tocris.com]

2. pdf.benchchem.com [pdf.benchchem.com]
3. mdpi.com [mdpi.com]

4. Stereoselective interactions of the enantiomers of chromanol 293B with human voltage-
gated potassium channels - PubMed [pubmed.ncbi.nim.nih.gov]

5. apexbt.com [apexbt.com]

6. Blocking action of chromanol 293B on the slow component of delayed rectifier K+ current
in guinea-pig sino-atrial node cells - PMC [pmc.ncbi.nlm.nih.gov]

7. Chromanol 293B binding in KCNQ1 (Kv7.1) channels involves electrostatic interactions
with a potassium ion in the selectivity filter - PubMed [pubmed.ncbi.nim.nih.gov]

8. Time-dependent block of the slowly activating delayed rectifier K+ current by chromanol
293B in guinea-pig ventricular cells - PMC [pmc.ncbi.nim.nih.gov]

9. Ancillary subunits and stimulation frequency determine the potency of chromanol 293B
block of the KCNQ1 potassium channel - PMC [pmc.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7215901/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9528256/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11162473/
https://www.benchchem.com/product/b067870?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tocris.com/products/chromanol-293b_1412
https://www.tocris.com/products/chromanol-293b_1412
https://pdf.benchchem.com/1248/A_Researcher_s_Guide_to_Cross_Validation_of_In_Vitro_Antioxidant_Assays_for_Chromanol_Derivatives.pdf
https://www.mdpi.com/1420-3049/25/23/5700
https://pubmed.ncbi.nlm.nih.gov/10945846/
https://pubmed.ncbi.nlm.nih.gov/10945846/
https://www.apexbt.com/3r-4s-chromanol-293b.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC1573485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1573485/
https://pubmed.ncbi.nlm.nih.gov/17347319/
https://pubmed.ncbi.nlm.nih.gov/17347319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1890396/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1890396/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ 10. Akinetic study on the stereospecific inhibition of KCNQ1 and IKs by the chromanol 293B
| Scilit [scilit.com]

e 11. Chromanol 293B inhibits slowly activating delayed rectifier and transient outward
currents in canine left ventricular myocytes - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. Effects of the chromanol 293B, a selective blocker of the slow, component of the delayed
rectifier K+ current, on repolarization in human and guinea pig ventricular myocytes -
PubMed [pubmed.ncbi.nim.nih.gov]

e 13. researchgate.net [researchgate.net]
e 14. ahajournals.org [ahajournals.org]

e 15. Chromanol 293B, an inhibitor of KCNQ1 channels, enhances glucose-stimulated insulin
secretion and increases glucagon-like peptide-1 level in mice - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 16. ahajournals.org [ahajournals.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Chromanol 293B:
Structure, Properties, and Pharmacological Applications]. BenchChem, [2026]. [Online PDF].
Avallable at: [https://www.benchchem.com/product/b067870/docs#an-in-depth-technical-
guide-to-chromanol-293b-structure-properties-and-pharmacological-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.scilit.com/publications/ae80e7d81035a02b6b9e582633873faf
https://www.scilit.com/publications/ae80e7d81035a02b6b9e582633873faf
https://pubmed.ncbi.nlm.nih.gov/11332571/
https://pubmed.ncbi.nlm.nih.gov/11332571/
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://pubmed.ncbi.nlm.nih.gov/9709405/
https://www.researchgate.net/publication/12374638_Stereoselective_Interactions_of_the_Enantiomers_of_Chromanol_293B_with_Human_Voltage-Gated_Potassium_Channels
https://www.ahajournals.org/doi/pdf/10.1161/01.CIR.98.21.2314
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://pubmed.ncbi.nlm.nih.gov/25437377/
https://www.ahajournals.org/doi/10.1161/circulationaha.105.550111
https://www.benchchem.com/product/b067870/docs#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870/docs#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870/docs#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870/docs#an-in-depth-technical-guide-to-chromanol-293b-structure-properties-and-pharmacological-applications
https://www.benchchem.com/product/b067870?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067870?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

